Cas no 171879-75-7 (2-4-(Methylsulfanyl)phenylbenzonitrile)

• Product Name: 2-4-(Methylsulfanyl)phenylbenzonitrile
• CAS No: 171879-75-7
• MF: C₁₄H₁₁NS
• MW: 225.308841943741
• MDL: MFCD05981388
• CID: 1037798
• PubChem ID: 1393962
• Update Time: 2025-04-20

2-4-(Methylsulfanyl)phenylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4'-(Methylthio)-[1,1'-biphenyl]-2-carbonitrile
• 2-(4-methylsulfanylphenyl)benzonitrile
• 2-(4-(methylthio)phenyl)benzonitrile
• 2-[4-(Methylsulfanyl)phenyl]benzonitrile
• 4'-(Methylsulfanyl)[1,1'-biphenyl]-2-carbonitrile
• AC1LRDL9
• ACMC-209e3f
• ANW-22537
• CTK8B0989
• 4-(Methylthio)-[1,1-biphenyl]-2-carbonitrile
• 171879-75-7
• DTXSID70362723
• WGA87975
• MFCD05981388
• BS-25161
• AKOS004118619
• 2-4-(Methylsulfanyl)phenylbenzonitrile

• MDL： MFCD05981388
• Inchi： 1S/C14H11NS/c1-16-13-8-6-11(7-9-13)14-5-3-2-4-12(14)10-15/h2-9H,1H3
• InChI Key： FPPYLRPCUYIBLZ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 225.06122053g/mol
• Monoisotopic Mass: 225.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 405.4±38.0 °C at 760 mmHg
• Flash Point: 199.0±26.8 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-4-(Methylsulfanyl)phenylbenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)